1-(Furan-2-yl)-1,4-dihydropyrazine
Description
1-(Furan-2-yl)-1,4-dihydropyrazine is a heterocyclic compound featuring a nonaromatic 1,4-dihydropyrazine core substituted with a furan-2-yl group at the 1-position. The 1,4-dihydropyrazine ring contains 8 π-electrons and is structurally distinct from aromatic analogs like pyrazine or 1,4-dihydropyridines due to its non-conjugated diene system . This compound exhibits unique photochemical behavior, undergoing ring contraction and photooxidation in solution, while solid-state reactions can yield cycloadducts like syndimers or cage-dimers when templated by thiourea . Its reactivity and stability are influenced by the electron-donating furan substituent, which modifies electronic distribution and steric interactions.
Properties
CAS No. |
165460-19-5 |
|---|---|
Molecular Formula |
C8H8N2O |
Molecular Weight |
148.165 |
IUPAC Name |
4-(furan-2-yl)-1H-pyrazine |
InChI |
InChI=1S/C8H8N2O/c1-2-8(11-7-1)10-5-3-9-4-6-10/h1-7,9H |
InChI Key |
DDRWFXKMKIHYLW-UHFFFAOYSA-N |
SMILES |
C1=COC(=C1)N2C=CNC=C2 |
Synonyms |
Pyrazine, 1-(2-furanyl)-1,4-dihydro- (9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Electronic Properties
- 1,4-Dihydropyrazines vs. 1,4-Dihydropyridines: Unlike 1,4-dihydropyridines, which are partially aromatic due to 6 π-electrons, 1,4-dihydropyrazines are nonaromatic with 8 π-electrons. This difference results in distinct NMR chemical shifts; for example, N,N'-disilylated 1,4-dihydropyrazines exhibit upfield-shifted proton resonances (δ = 4.53 ppm in CDCl₃ for compound 3 in ) compared to dihydropyridines. The dihedral angle between the pyrazine ring and substituents (e.g., 2.315 Å in ) further highlights conformational rigidity absent in more flexible dihydropyridines.
- This divergence underscores the role of ring strain and conjugation pathways in reactivity.
- N,N-Diacyl-1,4-dihydropyrazines: Acylated derivatives () display enhanced stability against oxidation due to electron-withdrawing groups.
Data Table: Key Comparisons
| Property | 1-(Furan-2-yl)-1,4-dihydropyrazine | 1,4-Dihydropyridines | 1,2-Dihydropyrazines | N,N-Diacyl-1,4-dihydropyrazines |
|---|---|---|---|---|
| Aromaticity | Nonaromatic (8 π-electrons) | Partially aromatic | Nonaromatic | Nonaromatic |
| Thermal Stability | Stable up to 100°C | Moderate | Low (ring-opening) | High |
| Oxidation Potential | ~ -0.7 V (estimated) | ~ -0.5 V | N/A | ~ -1.0 V (silylated analogs) |
| Key Reactivity | Photooxidation, [2+2] cycloaddition | Aromatic substitution | Ring-opening/electrocyclization | Fluorescence, cross-linking |
| Synthetic Complexity | Moderate (solution-phase) | Low | High | Moderate (solid-phase) |
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